Cas no 20006-47-7 (4H-3,1-Benzoxazin-4-one, 6,6'-methylenebis[2-methyl-)

• Product name: 4H-3,1-Benzoxazin-4-one, 6,6'-methylenebis[2-methyl-
• CAS No: 20006-47-7
• MF: C₁₉H₁₄N₂O₄
• MW: 334.32546
• CID: 1393565
• PubChem ID: 630537

4H-3,1-Benzoxazin-4-one, 6,6'-methylenebis[2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-[(2-methyl-4-oxo-3,1-benzoxazin-6-yl)methyl]-3,1-benzoxazin-4-one
• 4H-3,1-Benzoxazin-4-one, 6,6'-methylenebis[2-methyl-
• STK391462
• EU-0073648
• DTXSID60348117
• Methane, bis(2-methyl-4-oxo-4H-3,1-benzoxazin-7-yl)-
• 20006-47-7
• Oprea1_096839
• 2-methyl-6-[(2-methyl-4-oxo-4H-3,1-benzoxazin-6-yl)methyl]-4H-3,1-benzoxazin-4-one
• Oprea1_330488
• SCHEMBL692775
• IDI1_002264
• FWACJXSHEZUCSG-UHFFFAOYSA-N
• AG-690/09405006
• 6,6'-methanediylbis(2-methyl-4H-3,1-benzoxazin-4-one)
• AKOS000601320
• CCG-108023
• SR-01000452214
• SR-01000452214-1
• ChemDiv2_003549
• HMS1379B07

• Inchi： InChI=1S/C19H14N2O4/c1-10-20-16-5-3-12(8-14(16)18(22)24-10)7-13-4-6-17-15(9-13)19(23)25-11(2)21-17/h3-6,8-9H,7H2,1-2H3
• InChI Key： FWACJXSHEZUCSG-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(C=C(C=C2)CC3=CC4=C(C=C3)N=C(OC4=O)C)C(=O)O1

Computed Properties

• Exact Mass: 334.09542
• Monoisotopic Mass: 334.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.3Ų

Experimental Properties

• PSA: 77.32